Cas no 548763-32-2 (3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide)

• Product Name: 3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide
• CAS No: 548763-32-2
• MF: C₉H₁₆IN₃O
• MW: 309.147314071655
• MDL: MFCD11099755
• CID: 1593752
• PubChem ID: 43145420
• Update Time: 2025-07-09

3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-[[methyl(1-methylethyl)amino]carbonyl]-,iodide
• 3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide
• 548763-32-2
• EN300-88231
• 3-Methyl-1-[methyl(propan-2-yl)carbamoyl]-1H-imidazol-3-iumiodide
• 1-(isopropyl(methyl)carbamoyl)3-methyl-1H-imidazol-3-ium iodide
• SCHEMBL3114489
• 3-(isopropyl-methyl-carbamoyl)-1-methyl-3H-imidazol-1-ium iodide
• ZJXUOHCOTPZEIL-UHFFFAOYSA-M
• 3-Methyl-1-[methyl(propan-2-yl)carbamoyl]-1H-imidazol-3-ium iodide

• MDL： MFCD11099755
• Inchi： 1S/C9H16N3O.HI/c1-8(2)11(4)9(13)12-6-5-10(3)7-12;/h5-8H,1-4H3;1H/q+1;/p-1
• InChI Key： ZJXUOHCOTPZEIL-UHFFFAOYSA-M
• SMILES： [I-].O=C(N1C=C[N+](C)=C1)N(C)C(C)C

Computed Properties

• Exact Mass: 292.9082
• Monoisotopic Mass: 309.03381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide

Comprehensive Overview of 3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide (CAS No. 548763-32-2)

The compound 3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide (CAS No. 548763-32-2) is a specialized imidazolium-based derivative with significant applications in organic synthesis and material science. Its unique quaternary ammonium structure and carbamoyl functional group make it a valuable intermediate in the development of ionic liquids, catalysts, and pharmaceutical precursors. Researchers and industries are increasingly interested in this compound due to its potential in green chemistry and sustainable processes.

One of the key features of 3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide is its role in N-heterocyclic carbene (NHC) chemistry. NHCs are widely used as ligands in transition metal catalysis, enabling efficient C-C bond formation and asymmetric synthesis. The presence of the iodide counterion further enhances its solubility and reactivity in polar solvents, making it a versatile tool for cross-coupling reactions such as Suzuki-Miyaura and Heck reactions.

In recent years, the demand for eco-friendly solvents and biodegradable materials has surged, driving interest in imidazolium salts like 548763-32-2. These compounds are often explored as alternatives to traditional volatile organic compounds (VOCs) due to their low vapor pressure and high thermal stability. Additionally, their tunable properties allow for customization in drug delivery systems and nanotechnology applications.

The synthesis of 3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide typically involves the quaternization of an imidazole precursor with an alkyl iodide, followed by carbamoylation. This process is well-documented in peer-reviewed journals, emphasizing the importance of reaction optimization and purification techniques to achieve high yields. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound.

From a commercial perspective, CAS No. 548763-32-2 is gaining traction in the fine chemicals market. Manufacturers are focusing on scalable production methods to meet the growing demand from academic research and industrial R&D. Questions frequently asked by users include: "What are the storage conditions for this compound?", "How does it compare to other imidazolium salts?", and "Can it be used in aqueous media?" These queries highlight the need for detailed technical data and safety guidelines.

In conclusion, 3-methyl-1-methyl(propan-2-yl)carbamoyl-1H-imidazol-3-ium iodide represents a promising class of functional materials with broad applicability. Its integration into green chemistry initiatives and advanced manufacturing processes underscores its relevance in modern science. Future research may explore its potential in electrolytes for batteries or biocompatible coatings, further expanding its utility.